Cas no 52266-72-5 (1-(3,4-dimethylphenyl)-3-(2-hydroxyethyl)thiourea)

• Product name: 1-(3,4-dimethylphenyl)-3-(2-hydroxyethyl)thiourea
• CAS No: 52266-72-5
• MF: C₁₁H₁₆N₂OS
• MW: 224.32254
• CID: 936678
• PubChem ID: 2731037

1-(3,4-dimethylphenyl)-3-(2-hydroxyethyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)-3-(2-hydroxyethyl)thiourea
• N-(3,4-dimethylphenyl)-N'-(2-hydroxyethyl)thiourea
• CHEMBL527704
• AKOS022131657
• STL301468
• 3-(3,4-Dimethylphenyl)-1-(2-hydroxyethyl)thiourea
• GNF-Pf-3762
• NSC-143339
• DTXSID80369667
• DS-013801
• 52266-72-5
• NSC143339

• Inchi： InChI=1S/C11H16N2OS/c1-8-3-4-10(7-9(8)2)13-11(15)12-5-6-14/h3-4,7,14H,5-6H2,1-2H3,(H2,12,13,15)
• InChI Key： DQXAWIJZQJGVHS-UHFFFAOYSA-N
• SMILES： CC1=C(C=C(C=C1)NC(=S)NCCO)C

Computed Properties

• Exact Mass: 224.09848
• Monoisotopic Mass: 224.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• PSA: 44.29